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Modumate Interoperability Support Center
Welcome to the technical support center for optimizing workflows between Modumate and

other CAD (Computer-Aided Design) and BIM (Building Information Modeling) tools. This guide

is designed for professionals in research, science, and drug development who leverage

detailed 3D modeling for laboratory design, facility management, and equipment layout. Here

you will find troubleshooting advice and frequently asked questions to ensure a seamless

transfer of data between platforms.

Frequently Asked Questions (FAQs)
Q1: What are the best file formats for transferring a laboratory design from Modumate to other

CAD tools like Revit or AutoCAD?

A1: The ideal file format depends on the receiving software and the type of data you need to

preserve.

For BIM workflows (e.g., Revit, Archicad): Use IFC (Industry Foundation Classes). IFC is a

neutral, open standard designed to preserve object data, such as material properties,

classifications, and relationships between building elements (walls, doors, lab benches). This

is crucial for maintaining the "information" in Building Information Modeling.

For 2D documentation and general geometry (e.g., AutoCAD): Use DWG (AutoCAD

Drawing). This format is best for exporting 2D floor plans, sections, and elevations. While it

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13388550?utm_src=pdf-interest
https://www.benchchem.com/product/b13388550?utm_src=pdf-body
https://www.benchchem.com/product/b13388550?utm_src=pdf-body
https://www.benchchem.com/product/b13388550?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13388550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


can handle 3D geometry, it may not retain the rich BIM data that IFC does.

For simple 3D geometry and visualization: Use OBJ or STL. These formats are excellent for

exporting mesh geometry for use in rendering or 3D printing applications but will strip most of

the associated BIM data.

Q2: My IFC export from Modumate appears distorted or is missing elements when I open it in

Revit. What are the common causes and solutions?

A2: This is a frequent issue in CAD interoperability, often related to coordinate systems or view

settings.[1][2]

Large Coordinates: If the model is located very far from the origin point (0,0,0) in Modumate,

it can cause geometric distortions when imported into other software like Revit.[1][2]

Solution: Before exporting, move the entire model closer to the origin point.

Visibility Graphics: The category of the imported elements (e.g., "Generic Models") might be

turned off in the specific Revit view you are using.[2] Solution: In Revit, open

"Visibility/Graphic Overrides" (shortcut: VG), go to the "Imported Categories" or "Revit Links"

tab, and ensure the imported IFC file and its subcategories are checked and visible.[2]

Phasing: The view's phase filter in Revit might be set to exclude the elements from the IFC

file. Ensure the view's phase and the elements' phase are compatible.[2]

Q3: How can I optimize a complex Modumate model of a research facility before exporting to

improve performance in the receiving CAD tool?

A3: Complex models with high polygon counts can cause significant performance issues.[3][4]

Optimization is key.

Reduce Geometric Detail: Remove purely cosmetic details that are not essential for the

downstream task (e.g., intricate bolts on equipment, complex furniture).[4][5]

Purge Unused Elements: Delete any unused or hidden objects, layers, and materials from

the model to reduce file size.
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Optimize Textures: High-resolution textures can dramatically increase file size and rendering

time. Downscale textures where possible and consolidate materials.[3]

Export in Sections: If the model is extremely large (e.g., an entire multi-story research

building), consider breaking it into smaller, manageable sections (e.g., by floor or by lab

wing) and exporting them as separate files.

Troubleshooting Guides
This section provides step-by-step solutions to specific problems encountered during data

exchange.

Issue: Loss of Metadata and Object Information
Symptoms: After importing an IFC file from Modumate into Revit, custom lab equipment is

treated as a generic block with no identifying information (e.g., manufacturer, model number,

maintenance schedule).

Protocol for High-Fidelity Data Transfer:

Data Preparation in Modumate:

Ensure all critical metadata is correctly assigned to the corresponding object properties in

Modumate before export.

Use standardized naming conventions for objects and layers to facilitate easier

identification in the receiving software.

IFC Export Settings:

When exporting to IFC, use the IFC2x3 or IFC4 schema, which are widely supported.

In the export settings, ensure that "Export all property sets" or a similar option is enabled

to include the metadata.

Import and Verification in Revit:
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Use the "Link IFC" command rather than "Open IFC" in Revit. Linking maintains a

connection to the original file and often handles data more effectively.[6]

After linking, select an imported object and check its "Identity Data" in the Properties

palette to verify that the metadata has been transferred.

If data is still missing, investigate the IFC import template settings in Revit to ensure it's

configured to read the necessary property sets.[7]

Issue: Inconsistent Units or Scaling
Symptoms: A laboratory floor plan exported as a DWG file from Modumate is imported into

AutoCAD at a completely incorrect scale (e.g., meters are interpreted as millimeters).

Protocol for Correcting Scaling Issues:

Verify Units in Modumate: Before exporting, confirm the project's working units (e.g., feet,

inches, meters) in Modumate's project settings.

Specify Export Units: During the DWG export process, explicitly set the export units to match

the source file.

Check Import Settings in AutoCAD:

Before importing, use the UNITS command in AutoCAD to set the drawing units to match

the intended scale.

When using the INSERT or XREF command, ensure the "Scale" is set to 1.0 and that the

"Block Unit" is consistent with the incoming file's units.

Manual Rescaling (If Necessary):

If the file still imports incorrectly, use the SCALE command in AutoCAD.

Identify a known dimension in the drawing (e.g., a 900mm wide doorway).

Use the "Reference" option within the SCALE command to resize the entire drawing

based on that known dimension.
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Data & Workflow Visualizations
Data Presentation
For professionals managing laboratory assets, tracking the fidelity of model data during transfer

is critical. The table below shows a sample comparison of export settings on the integrity of

metadata for a set of fume hoods transferred from Modumate to Revit.

Table 1: Comparison of IFC Export Settings on Lab Equipment Model Integrity

Export Setting File Size (MB)
Geometry
Integrity

Metadata
Transfer

Recommended
Use Case

IFC2x3 - Basic

Geometry
12.5 99%

45% (Basic

properties only)

Quick geometric

coordination,

clash detection.

IFC2x3 - Full

Property Sets
18.2 99%

95% (Includes

custom data)

Detailed BIM

coordination,

facility

management.

DWG - 3D Solids 21.0
95% (Faceted

surfaces)

0% (No

metadata)

Visualization, 3D

spatial planning.

OBJ - High Poly

Mesh
35.8

90%

(Triangulated)

0% (No

metadata)

High-quality

rendering, virtual

reality

walkthroughs.

Workflow & Logic Diagrams
Visualizing the workflow can help identify potential failure points in the data exchange process.

The following diagrams illustrate the recommended export workflow and an example of a

logical relationship relevant to scientific research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13388550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

